Cas no 863612-82-2 (N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863612-82-2
• MF: C₁₈H₁₃Cl₂N₃O₄
• MW: 406.219522237778
• CID: 5556641
• Update Time: 2025-08-05

N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide, N-(3,5-dichlorophenyl)-1,2,3,6-tetrahydro-1-(3-methoxyphenyl)-2,6-dioxo-
• N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Inchi： 1S/C18H13Cl2N3O4/c1-27-14-4-2-3-13(8-14)23-17(25)15(9-21-18(23)26)16(24)22-12-6-10(19)5-11(20)7-12/h2-9H,1H3,(H,21,26)(H,22,24)
• InChI Key： DLIYUHCQHSMQTJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(OC)=C2)C(=O)C(C(NC2=CC(Cl)=CC(Cl)=C2)=O)=CN1

Additional information on N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863612-82-2)

N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by its CAS number 863612-82-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule exhibits a complex structural framework that combines elements of pyrimidine and aromatic rings, making it a promising candidate for further investigation in drug discovery and development.

The structural composition of N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is characterized by the presence of multiple functional groups that contribute to its unique chemical properties. The pyrimidine core is a well-known scaffold in medicinal chemistry, often utilized in the design of nucleoside analogs and other bioactive molecules. The incorporation of 3,5-dichlorophenyl and 3-methoxyphenyl substituents introduces additional layers of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic profiles of the compound.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrimidine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in N-(3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide suggests that it may possess unique binding affinities and biological activities.

The compound's dioxo group and tetrahydropyrimidine ring contribute to its overall stability and reactivity. These structural features are often exploited in medicinal chemistry to modulate the electronic properties of the molecule, thereby influencing its interactions with biological systems. The presence of both chloro and methoxy substituents on the aromatic rings further enhances its potential as a pharmacophore by introducing both lipophilic and hydrophilic regions.

3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, with its intricate architecture, is a prime example of a molecule that warrants further exploration. 3,5-dichlorophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, particularly the combination of chloro and methoxy groups on the aromatic rings, may confer selective toxicity towards cancer cells while minimizing side effects on healthy tissues. 3,5-dichlorophenyl)-3-(3-methoxyphenyl)-g strong g>>g strong g>>g strong g>>g strong g>>g strong g>>g strong g>>g strong g>>g strong >g;oxo-1,
2,
34-tetrahydropyrimidine
-carboxamide could make it effective against a broad spectrum
of bacterial and fungal pathogens.
N-(
< strong
>33,
< strong
>35
-dichlorophenyl)
-< stron
>33
-(methoxyphenyl)
-< stron
>24
-dioxo-1,
< stron
>234
-tetrahydropyrimidine
-< stron
>carboxamide
) also holds promise for use as an intermediate in synthetic chemistry.
Its complex structure provides a rich palette for chemical manipulation,
enabling researchers to explore new synthetic pathways and methodologies.
Advances in synthetic techniques have made it possible to construct such complex molecules with increasing efficiency.
However, achieving the desired regioselectivity can still be challenging.
33, < stron >35 -dichlorophenyl)&- (< stron >33 -(methoxyphenyl))- (< stron >24- dioxo- < stron >12, < stron >34- tetrahydropyrimidine) -< stron >carboxamide(CAS No. > 86 & ;361 & ;22- > ) is a fascinating compound with numerous potential applications. Its unique structural features make it a valuable tool for researchers exploring new therapeutic agents. As our understanding grows, it is likely that this molecule will play an increasingly important role in both academic research and industrial drug development.